Cas no 150012-88-7 (ethyl 2-amino-5H,6H,7H-pyrrolo1,2-aimidazole-3-carboxylate)

• Product Name: ethyl 2-amino-5H,6H,7H-pyrrolo1,2-aimidazole-3-carboxylate
• CAS No: 150012-88-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 100004
• PubChem ID: 5200330
• Update Time: 2025-10-30

ethyl 2-amino-5H,6H,7H-pyrrolo1,2-aimidazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-a]imidazole-3-carboxylicacid, 2-amino-6,7-dihydro-, ethyl ester
• 5H-Pyrrolo[1,2-a]imidazole-3-carboxylicacid,2-amino-6,7-dihydro-,ethylester
• ethyl 2-amino-5H,6H,7H-pyrrolo1,2-aimidazole-3-carboxylate
• F84339
• EN300-136536
• 2-AMINO-6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylate
• ethyl 2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylate
• 1,2-trimethylene-4-amino-5-ethoxycarbonylimidazole
• 5H-Pyrrolo[1,2-a]imidazole-3-carboxylic acid, 2-amino-6,7-dihydro-, ethyl ester
• AIRDKVZFOXEKFK-UHFFFAOYSA-N
• 150012-88-7
• ETHYL 2-AMINO-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOLE-3-CARBOXYLATE
• AKOS005528367
• STK731568
• DB-230362

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-8(10)11-6-4-3-5-12(6)7/h2-5,10H2,1H3
• InChI Key： AIRDKVZFOXEKFK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=C2CCCN21)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-5H,6H,7H-pyrrolo1,2-aimidazole-3-carboxylate

Introduction to Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate (CAS No. 150012-88-7)

Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate, identified by its CAS number 150012-88-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrrolo[1,2-aimidazole] class, which is known for its versatility in medicinal chemistry.

The< strong>pyrrolo[1,2-aimidazole] scaffold is a fused bicyclic system consisting of a pyrrole ring and an imidazole ring. This structural motif is highly valuable in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of both amino and carboxylate functional groups in Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate enhances its reactivity and makes it a promising candidate for further chemical modifications.

Recent research has highlighted the< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it an ideal candidate for designing compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors involved in metabolic diseases and cancer.

In the context of drug discovery, the< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate has been investigated for its ability to modulate biological pathways. The< strong>pyrrolo[1,2-aimidazole] core is known to interact with various targets, including kinases and transcription factors. This interaction can lead to the development of novel therapeutic agents that target specific diseases more effectively.

The synthesis of< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The carboxylate group at the 3-position and the amino group at the 2-position are critical for the compound's reactivity and functionality. Advanced synthetic techniques have been employed to optimize the yield and purity of this compound.

One of the most intriguing aspects of< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate is its potential as a building block for more complex molecules. Researchers have utilized this compound to develop libraries of derivatives that can be screened for biological activity. This approach has led to the identification of several promising candidates for further development into drugs.

The pharmacological properties of< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate are being actively studied in various research laboratories. Initial studies have suggested that this compound may have applications in treating neurological disorders due to its ability to cross the blood-brain barrier. Additionally, its potential role in anti-inflammatory therapies is being explored.

The chemical stability of< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate is another area of interest. Researchers are investigating methods to enhance its shelf life and ensure its effectiveness in various formulations. This includes studying its behavior under different storage conditions and developing stabilizers that can prevent degradation.

In conclusion,< strong>Ethyl 2-amino-5H,6H,7H-pyrrolo[1,2-aimidazole]-3-carboxylate (CAS No. 150012-88-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug development. As research continues to uncover new applications for this compound，its importance in medicinal chemistry is likely to grow even further.